Cas no 2228800-22-2 (3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228800-22-2
• MF: C₁₆H₁₈FN₃O₄
• MW: 335.330227375031
• CID: 6335651
• PubChem ID: 165653572
• Update Time: 2025-10-07

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228800-22-2
• EN300-1892315
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C16H18FN3O4/c1-16(2,3)24-15(23)18-9-5-6-11(17)10(7-9)12-8-13(14(21)22)20(4)19-12/h5-8H,1-4H3,(H,18,23)(H,21,22)
• InChI Key： XOAPVZFXFFVEKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=C(C(=O)O)N(C)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.12813423g/mol
• Monoisotopic Mass: 335.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228800-22-2)

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228800-22-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The molecular structure of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring substituted with a fluorinated phenyl group and a tert-butoxycarbonyl (Boc) protected amino group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of this compound through a multi-step process involving the reaction of 4-amino-3-fluorobenzoic acid with tert-butyl carbamate, followed by cyclization to form the pyrazole ring. The synthesized compound was then characterized using various spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure.

In terms of biological activity, 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown promising results in vitro. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. Additionally, preliminary data suggest that it may have antitumor properties by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

The pharmacokinetic properties of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical evaluation. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been assessed, indicating its potential for treating central nervous system disorders.

In conclusion, 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228800-22-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and potential therapeutic applications, paving the way for its eventual use in clinical settings.